Cas no 1187087-19-9 (4,4-Difluoropiperidin-3-ol)

• Product Name: 4,4-Difluoropiperidin-3-ol
• CAS No: 1187087-19-9
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• MDL: MFCD18800707
• CID: 4684276
• PubChem ID: 58110393
• Update Time: 2025-07-21

4,4-Difluoropiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoropiperidin-3-ol
• FCH995848
• 4,4-Difluoropiperidin-3-ol

• MDL： MFCD18800707
• Inchi： 1S/C5H9F2NO/c6-5(7)1-2-8-3-4(5)9/h4,8-9H,1-3H2
• InChI Key： WCNZGFYSIIPMMR-UHFFFAOYSA-N
• SMILES： FC1(CCNCC1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Topological Polar Surface Area: 32.299

Additional information on 4,4-Difluoropiperidin-3-ol

Introduction to 4,4-Difluoropiperidin-3-ol (CAS No: 1187087-19-9)

4,4-Difluoropiperidin-3-ol is a fluorinated piperidine derivative with significant applications in pharmaceutical and chemical research. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1187087-19-9, has garnered attention due to its unique structural properties and versatile reactivity. The presence of two fluorine atoms at the 4-position and a hydroxyl group at the 3-position imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The4,4-Difluoropiperidin-3-ol molecule belongs to the piperidine class of heterocycles, which are widely recognized for their role in medicinal chemistry. Piperidine scaffolds are prevalent in numerous FDA-approved drugs, owing to their ability to mimic natural amino acid structures and facilitate optimal pharmacokinetic profiles. The introduction of fluorine atoms into the piperidine ring enhances metabolic stability and binding affinity, key factors in drug design.

In recent years, there has been a surge in research focused on fluorinated piperidines due to their potential in developing next-generation therapeutics. The3-hydroxy functionality in 4,4-Difluoropiperidin-3-ol provides a reactive site for further derivatization, enabling the construction of complex molecular architectures. This flexibility has made it a cornerstone in the synthesis of kinase inhibitors, GPCR modulators, and antiviral agents.

One of the most compelling aspects of 4,4-Difluoropiperidin-3-ol is its utility in fragment-based drug discovery. Researchers have leveraged this compound to identify novel pharmacophores that exhibit high selectivity and efficacy against disease targets. For instance, studies have demonstrated its role in generating potent inhibitors of protein-protein interactions (PPIs), which are notoriously challenging to target with traditional small-molecule drugs. The fluorine atoms enhance interactions with specific residues in the target protein, improving binding affinity while minimizing off-target effects.

TheCAS No: 1187087-19-9 designation ensures traceability and consistency across different suppliers and experiments. This standardized identification is crucial for reproducibility in scientific research, particularly when scaling up from laboratory-scale synthesis to industrial production. The compound’s stability under various storage conditions further adds to its practicality in both academic and industrial settings.

Recent advancements in synthetic methodologies have expanded the synthetic routes available for 4,4-Difluoropiperidin-3-ol. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated hydrogenation, have been optimized for introducing fluorine atoms with high precision. These methods not only improve yield but also reduce byproduct formation, aligning with green chemistry principles. Additionally, flow chemistry techniques have been employed to enhance scalability and purity.

The pharmaceutical industry has been particularly keen on exploring fluorinated piperidines for their potential in oncology applications. 4,4-Difluoropiperidin-3-ol serves as a key building block in the synthesis of tyrosine kinase inhibitors (TKIs), which are pivotal in treating cancers like leukemia and solid tumors. The electron-withdrawing nature of fluorine atoms modulates the electronic properties of adjacent functional groups, allowing for fine-tuning of drug activity. Preclinical studies have shown promising results with derivatives of this compound exhibiting potent antitumor effects.

Beyond oncology, 4,4-Difluoropiperidin-3-ol has found applications in developing antiviral medications. The ability to modify both the hydroxyl and fluorine positions allows for the creation of molecules that can interfere with viral replication mechanisms. For example, researchers have utilized this scaffold to design inhibitors targeting viral proteases and polymerases. The structural versatility of 4,4-Difluoropiperidin-3-ol makes it an attractive candidate for addressing emerging infectious diseases.

The agrochemical sector has also harnessed the potential of fluorinated piperidines. Herbicides and pesticides derived from this class of compounds often exhibit improved environmental persistence and resistance profiles against pests. While this presents benefits in crop protection, it also underscores the importance of sustainable chemical design to minimize ecological impact.

In conclusion,4,4-Difluoropiperidin-3-ol (CAS No: 1187087-19-9) represents a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for fluorinated piperidines,4,4-Difluoropiperidin-3-ol will undoubtedly remain at the forefront of innovation.